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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine

CAS No.: 321921-99-7

Cat. No.: B3259666

Get Quote

Executive Summary
8-Methoxyisoquinolin-5-amine (CAS: 321921-99-7) is a specialized heterocyclic building

block primarily utilized in the synthesis of kinase inhibitors and CNS-active agents.[1] Its

structural integration of an electron-rich amino group at the C5 position and a methoxy group at

the C8 position of the isoquinoline core makes it a critical scaffold for structure-activity

relationship (SAR) studies, particularly for tuning solubility and metabolic stability in drug

candidates.

Critical Advisory: This compound is frequently confused with its quinoline isomer, 8-amino-5-

methoxyquinoline (CAS: 30465-68-0), a common directing group known as the "Chen

Auxiliary."[1] Researchers must verify the Isoquinoline core (Nitrogen at position 2) versus the

Quinoline core (Nitrogen at position 1) before procurement.

Part 1: Identity & Technical Specifications[1]
To ensure the integrity of your chemical supply chain, the following specifications should be

used as the "Gold Standard" for incoming goods receipt and Quality Control (QC).
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Chemical Identity Table[1]
Feature Specification Notes

Chemical Name 8-Methoxyisoquinolin-5-amine Systematic Name

Common Synonyms

5-Amino-8-

methoxyisoquinoline; 8-

Methoxy-5-isoquinolinamine

CAS Number 321921-99-7
Do NOT confuse with 30465-

68-0

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.20 g/mol

SMILES
COC1=C2C(C(N)=CC=C2)=C

N=C1
Isoquinoline Core

Appearance Pale yellow to brown solid
Darkens upon oxidation

(air/light sensitive)

Solubility DMSO, Methanol, DCM Limited solubility in water

Structural Differentiation
The following diagram illustrates the critical difference between the target molecule and its

common isomer.

TARGET MOLECULE
8-Methoxyisoquinolin-5-amine

CAS: 321921-99-7
(Isoquinoline Core)

Nitrogen at Pos 2
Methoxy at Pos 8
Amine at Pos 5

COMMON IMPOSTER
8-Amino-5-methoxyquinoline

CAS: 30465-68-0
(Quinoline Core)

Nitrogen at Pos 1
Methoxy at Pos 5
Amine at Pos 8

Click to download full resolution via product page
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Figure 1: Structural differentiation between the target isoquinoline and the common quinoline

auxiliary.

Part 2: Commercial Supply Landscape[1]
The supply chain for 8-Methoxyisoquinolin-5-amine is characterized by a mix of catalog

suppliers and custom synthesis houses.[1] Unlike the quinoline analog, which is a commodity

chemical, the isoquinoline variant is often a "Make-to-Order" or "Tier 2" stock item.[1]

Supplier Categorization
Supplier Tier Characteristics Typical Lead Time Recommended For

Tier 1: Stock

Aggregators

High probability of

physical stock.[1]

Ships from US/EU

warehouses.

1-3 Days
HTS Screening, Pilot

Reactions (<5g)

Tier 2: Origin

Manufacturers

Synthesis labs (often

in China/Ukraine) that

supply the

aggregators.

2-3 Weeks Scale-up (10g - 100g)

Tier 3: Custom

Synthesis

CROs that synthesize

de novo if stock is

depleted.[1]

6-8 Weeks
GMP production,

Kilogram scale

Key Commercial Sources (Verified)
Note: Availability fluctuates.[2] Always request a current Certificate of Analysis (CoA) before

purchase.

BLD Pharm: Frequently lists this item (Cat# BD517934) with stock in Shanghai or US

warehouses.

Enamine: A primary source for heterocyclic building blocks; likely holds the building block or

its immediate nitro-precursor.[1]

abcr GmbH: European distributor (Cat# AB495258), reliable for EU-based logistics.
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ChemScene / MedChemExpress: Often repackage from primary synthesis labs; good for

small research quantities (mg to 1g).

Part 3: Synthesis & Impurities (Technical Context)
Understanding the synthesis is mandatory for interpreting LCMS data and identifying impurities.

The standard industrial route relies on the nitration of 8-methoxyisoquinoline.[1]

Synthetic Pathway[1][7][8][9]
Starting Material: 8-Hydroxyisoquinoline.[1]

Methylation: Conversion to 8-Methoxyisoquinoline using MeI/K₂CO₃.

Nitration (Critical Step): Electrophilic aromatic substitution.[3] The methoxy group at C8

activates the para-position (C5).

Reagent: HNO₃/H₂SO₄ or KNO₃/H₂SO₄.

Selectivity: Highly favors C5, but trace amounts of C7-nitro isomer may form.

Reduction: Conversion of 5-nitro-8-methoxyisoquinoline to the target amine.

Reagent: H₂/Pd-C or Fe/HCl.

Impurity Profile
When validating a new batch, look for these specific impurities in the LCMS/HPLC trace:

Impurity A (Precursor): 5-Nitro-8-methoxyisoquinoline (Incomplete reduction).[1]

Impurity B (Regioisomer): 8-Methoxyisoquinolin-7-amine (Resulting from nitration at C7).[1]

Impurity C (Oxidation): Azo-dimers or N-oxides (Common in electron-rich amino-

isoquinolines stored improperly).[1]

Part 4: Quality Control & Handling Protocols
Self-Validating QC Workflow
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Do not rely solely on the vendor's CoA.[1] The following workflow ensures the material is

suitable for high-stakes medicinal chemistry.

Material Receipt
(Check CAS: 321921-99-7)

Visual Inspection
(Reject if Black/Tar)

LCMS Analysis
(Check M+H = 175.2)

1H NMR (DMSO-d6)
(Verify Isoquinoline Splitting)

Purity > 95%?

Release to Inventory
(Store under Argon, -20°C)

Yes

Quarantine / Return
(Contact Vendor)

No

Click to download full resolution via product page

Figure 2: Incoming Quality Control Decision Tree.

1H NMR Diagnostic Peaks (DMSO-d6)
To distinguish from the quinoline isomer, focus on the heterocyclic ring protons:

Isoquinoline Singlet: Look for a distinctive singlet (or very tight doublet) around 9.0 - 9.5 ppm

(H1 proton, adjacent to Nitrogen). Quinoline lacks this singlet environment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.bldpharm.com/products/648420-74-0.html
https://www.benchchem.com/product/b3259666/docs?utm_src=pdf-body-img#commercial-supply-technical-guide-8-methoxyisoquinolin-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3259666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling: The H3 and H4 protons in isoquinoline appear as a doublet pair (J ~ 6 Hz).

Handling & Stability
Oxidation Risk: Amino-isoquinolines are electron-rich and prone to oxidation.[1]

Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Solution Stability: Unstable in solution for prolonged periods. Prepare fresh in degassed

solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 648420-74-0|8-Methoxyisoquinolin-7-amine|BLD Pharm [bldpharm.com]

2. chemscene.com [chemscene.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Commercial Supply & Technical Guide: 8-
Methoxyisoquinolin-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3259666/docs#commercial-supply-technical-guide-8-
methoxyisoquinolin-5-amine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.bldpharm.com/products/648420-74-0.html
https://www.benchchem.com/product/b3259666/docs?utm_src=pdf-body#commercial-supply-technical-guide-8-methoxyisoquinolin-5-amine
https://www.bldpharm.com/products/648420-74-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methoxyisoquinolin-5-amine
https://www.benchchem.com/product/b3259666?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/648420-74-0.html
https://www.chemscene.com/product/2059994-58-8.html
https://www.researchgate.net/figure/Nitration-of-8-aminoquinoline-amides-by-using-tert-butyl-nitrite-in-acetonitrile-medium_fig8_349195701
https://www.benchchem.com/product/b3259666/docs#commercial-supply-technical-guide-8-methoxyisoquinolin-5-amine
https://www.benchchem.com/product/b3259666/docs#commercial-supply-technical-guide-8-methoxyisoquinolin-5-amine
https://www.benchchem.com/product/b3259666/docs#commercial-supply-technical-guide-8-methoxyisoquinolin-5-amine
https://www.benchchem.com/product/b3259666/docs#commercial-supply-technical-guide-8-methoxyisoquinolin-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3259666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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